Cas no 145214-05-7 (2-(tributylstannyl)-1,3-oxazole)

• Product Name: 2-(tributylstannyl)-1,3-oxazole
• CAS No: 145214-05-7
• MF: C₁₅H₂₉NOSn
• MW: 358.106863737106
• MDL: MFCD06798076
• CID: 105547
• PubChem ID: 15486183
• Update Time: 2025-09-28

2-(tributylstannyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-(tributylstannyl)-
• 2-(Tri-n-butylstannyl)oxazole
• 2-(Tributylstannyl)oxazole
• 2-(tributylstannanyl)-1,3-oxazole
• 2-(tributylstannyl)-1,3-oxazole
• 2-(tri-n-butylstannyl)-oxazole
• 2-tributylstannanyl-oxazole
• 638617_ALDRICH
• ACMC-20aom1
• AGN-PC-00PF3P
• CTK8C6141
• oxazole-2-SnBu3
• SureCN426377
• tributylstannyloxazole
• CS-0024935
• 2-tri-n-butylstannyloxazole
• SCHEMBL426377
• YOWGRWHKDCHINP-UHFFFAOYSA-N
• MFCD06798076
• 145214-05-7
• EN300-224791
• tri-n-butylstannyl-oxazole
• SY025791
• 2-tributylstannyl oxazole
• 2-tributylstannyl-oxazole
• tributyl(1,3-oxazol-2-yl)stannane
• 2-(tributylstannyl)-oxazole
• AKOS015843268
• A50106
• C15H29NOSn
• 2-tributylstannyloxazole
• FT-0685853
• 2-tributylstannanyl oxazole
• 2-tributylstannanyloxazole
• J-506648
• AB29790
• 2-tri-n-butylstannyl oxazole
• DTXSID00573224
• Oxazole, 2-(tributylstannyl)-
• 2tributylstannyloxazole
• DB-003331
• 2-(Tributylstannanyl)-1,3-oxazole; 2-(Tributylstannanyl)oxazole; 2-(Tributylstannyl)-1,3-oxazole; Tributyl(oxazol-2-yl)stannane;
• Tributyl(oxazol-2-yl)stannane

• MDL： MFCD06798076
• Inchi： 1S/3C4H9.C3H2NO.Sn/c3*1-3-4-2;1-2-5-3-4-1;/h3*1,3-4H2,2H3;1-2H;
• InChI Key： YOWGRWHKDCHINP-UHFFFAOYSA-N
• SMILES： [Sn](C1=NC=CO1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 359.127117g/mol
• Monoisotopic Mass: 359.127117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.170 g/mL at 25 °C
  1.71 g/mL at 25 °C(lit.)
• Melting Point: 227-228 ºC
• Boiling Point: 108-110 °C/0.2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.4930(lit.)
• Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
• Water Partition Coefficient: Insoluble in water.
• Solubility: Not determined

2-(tributylstannyl)-1,3-oxazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H372-H410
• Warning Statement： MissingPhrase-N15.00950417-P260-P280-P305
  P351
  P338
• Hazardous Material transportation number：UN 2788 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： 36/37/39-45-60-61
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R21
• Safety Term：S35-36/37/39-45-60-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal aryls

Additional information on 2-(tributylstannyl)-1,3-oxazole

Introduction to 2-(tributylstannyl)-1,3-oxazole (CAS No. 145214-05-7) in Modern Chemical Biology

2-(tributylstannyl)-1,3-oxazole, identified by the chemical abstracts service number 145214-05-7, is a specialized organotin compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of stannane derivatives, characterized by the presence of a tin atom bonded to three butyl groups, and it is incorporated into a heterocyclic framework consisting of an oxazole ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in cross-coupling reactions that are pivotal for constructing complex organic molecules.

The oxazole moiety, a five-membered aromatic ring containing two oxygen atoms, is known for its stability and versatility in biological systems. Its incorporation into the stannane derivative enhances the reactivity of the tin center, making 2-(tributylstannyl)-1,3-oxazole an effective reagent in organic synthesis. Specifically, the tin-butylium group can participate in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, which is widely employed in the formation of carbon-carbon bonds. This capability has made it a useful tool in the synthesis of pharmacologically active compounds, including heterocyclic derivatives with potential therapeutic applications.

In recent years, there has been growing interest in the development of novel methodologies for constructing complex molecular architectures using organotin compounds. The use of 2-(tributylstannyl)-1,3-oxazole as a building block has been explored in several synthetic strategies aimed at generating functionalized oxazoles. These efforts have led to the discovery of new derivatives with enhanced biological activity, which are being investigated for their potential as drug candidates. For instance, researchers have utilized this compound to synthesize oxazole-based molecules that exhibit antimicrobial and anti-inflammatory properties, highlighting its significance in medicinal chemistry.

The reactivity of 2-(tributylstannyl)-1,3-oxazole is further influenced by its steric environment provided by the bulky butyl groups attached to the tin atom. This steric hindrance can be leveraged to control selectivity in cross-coupling reactions, allowing for precise functionalization at desired positions within the molecule. Such control is crucial for designing molecules with specific biological activities and reduced off-target effects. Additionally, the stability of the tin-oxazole bond under various reaction conditions makes this compound a reliable reagent for multi-step synthetic routes.

Advances in catalytic systems have also contributed to the growing utility of 2-(tributylstannyl)-1,3-oxazole in modern synthetic chemistry. The development of more efficient and environmentally benign palladium catalysts has enabled higher yields and improved efficiencies in Stille coupling reactions. This progress has not only simplified synthetic protocols but also reduced waste generation, aligning with green chemistry principles. As a result, organotin compounds like 2-(tributylstannyl)-1,3-oxazole are being increasingly adopted in industrial-scale syntheses where cost-effectiveness and sustainability are paramount.

The oxazole ring itself has been extensively studied for its role in various biological processes and its potential as a pharmacophore. Derivatives of oxazole have shown promise as intermediates in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer. The incorporation of a stannane group into this framework opens up new avenues for modulating these biological activities through structural modifications. For example, researchers have explored derivatives of 2-(tributylstannyl)-1,3-oxazole that exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways.

In conclusion,2-(tributylstannyl)-1,3-oxazole (CAS No. 145214-05-7) represents a versatile and powerful tool in synthetic organic chemistry and pharmaceutical research. Its unique combination of reactivity and stability makes it an invaluable intermediate for constructing complex heterocyclic molecules with potential therapeutic applications. As our understanding of catalytic systems and synthetic methodologies continues to evolve,2-(tributylstannyl)-1,3-oxazole is likely to remain at the forefront of innovation in chemical biology and drug discovery.